Iromycin A
Iromycin A
Iromycin A is a pyridone.
Iromycin A is a natural product found in Streptomyces with data available.
Iromycin A is a natural product found in Streptomyces with data available.
Brand Name:
Vulcanchem
CAS No.:
213137-53-2
VCID:
VC0162489
InChI:
InChI=1S/C19H29NO2/c1-6-8-16-17(20-19(22)15(5)18(16)21)12-11-14(4)10-7-9-13(2)3/h7,9,11,13H,6,8,10,12H2,1-5H3,(H2,20,21,22)/b9-7+,14-11+
SMILES:
CCCC1=C(NC(=O)C(=C)C1=O)CC=C(C)CC=CC(C)C
Molecular Formula:
C19H29NO2
Molecular Weight:
303.4 g/mol
Iromycin A
CAS No.: 213137-53-2
Cat. No.: VC0162489
Molecular Formula: C19H29NO2
Molecular Weight: 303.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Iromycin A is a pyridone. Iromycin A is a natural product found in Streptomyces with data available. |
|---|---|
| CAS No. | 213137-53-2 |
| Molecular Formula | C19H29NO2 |
| Molecular Weight | 303.4 g/mol |
| IUPAC Name | 6-[(2E,5E)-3,7-dimethylocta-2,5-dienyl]-4-hydroxy-3-methyl-5-propyl-1H-pyridin-2-one |
| Standard InChI | InChI=1S/C19H29NO2/c1-6-8-16-17(20-19(22)15(5)18(16)21)12-11-14(4)10-7-9-13(2)3/h7,9,11,13H,6,8,10,12H2,1-5H3,(H2,20,21,22)/b9-7+,14-11+ |
| Standard InChI Key | HVAVEUHAOCVIPN-DTCTWCMCSA-N |
| Isomeric SMILES | CCCC1=C(NC(=O)C(=C1O)C)C/C=C(\C)/C/C=C/C(C)C |
| SMILES | CCCC1=C(NC(=O)C(=C)C1=O)CC=C(C)CC=CC(C)C |
| Canonical SMILES | CCCC1=C(NC(=O)C(=C1O)C)CC=C(C)CC=CC(C)C |
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